Cas no 1080-83-7 (2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide)

• Product Name: 2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide
• CAS No: 1080-83-7
• MF: C₁₁H₁₀N₂O₂
• MW: 202.209302425385
• CID: 882497
• Update Time: 2026-04-29

2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide
• (2-Methyl-indol-3-yl)-glyoxyloylamid
• 1h-indole-3-acetamide, 2-methyl-
• 2-(2-methyl-indol-3-yl)-2-oxo-acetamide
• 2-methylindole-3-glyoxylamide
• AC1Q5IRU
• A-oxo-
• AR-1C3642
• F0675-0422
• NSC124710
• SureCN4218391

Computed Properties

• Exact Mass: 201.06647
• Monoisotopic Mass: 202.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.343
• Boiling Point: 459.1°C at 760 mmHg
• Flash Point: 231.4°C
• Refractive Index: 1.681
• PSA: 73.05
• LogP: 1.84460

2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide Security Information

• Storage Condition：(BD763637)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide

Professional Introduction to 2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide (CAS No. 1080-83-7)

2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide is a significant compound in the field of pharmaceutical chemistry, known for its versatile applications in drug discovery and development. With a Chemical Abstracts Service (CAS) number of 1080-83-7, this molecule has garnered attention due to its structural features and potential biological activities. This introduction aims to provide a comprehensive overview of the compound, its properties, and the latest research findings that highlight its importance in modern medicinal chemistry.

The molecular structure of 2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide consists of a combination of an indole moiety and an acetoacetamide group. The indole ring, characterized by its aromatic system, is a common structural motif in many bioactive molecules. Its presence in this compound suggests potential interactions with biological targets such as enzymes and receptors. The acetoacetamide moiety contributes to the compound's reactivity and functionality, making it a valuable scaffold for further chemical modifications.

In recent years, there has been growing interest in indole derivatives due to their diverse pharmacological properties. Studies have shown that indole-based compounds exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The specific substitution pattern in 2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide, particularly the presence of a methyl group at the 2-position of the indole ring, may enhance its binding affinity to certain biological targets. This structural feature has been explored in various drug discovery programs aimed at developing novel therapeutic agents.

One of the most compelling aspects of 2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide is its potential as a lead compound for further derivatization. The acetoacetamide group provides a handle for chemical modifications, allowing researchers to explore different functional groups that could improve pharmacokinetic properties or enhance biological activity. For instance, replacing the methyl group with other substituents might alter the compound's solubility, metabolic stability, or target specificity. Such modifications are crucial in optimizing drug candidates for clinical development.

The pharmaceutical industry has increasingly focused on harnessing natural product-inspired scaffolds for drug discovery. Indole derivatives, in particular, have been extensively studied for their therapeutic potential. The compound 2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide aligns with this trend, as it combines an indole core with a pharmacophore that has been associated with various bioactivities. Recent advances in computational chemistry and high-throughput screening have enabled more efficient identification of promising drug candidates like this one. These technologies have accelerated the process of translating chemical structures into viable therapeutic agents.

In addition to its structural versatility, 2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide has shown promise in preclinical studies. Research has demonstrated its ability to modulate certain enzymatic pathways relevant to diseases such as cancer and neurodegeneration. For example, studies suggest that derivatives of this compound may inhibit kinases or other enzymes involved in cell signaling pathways. Such activities make it an attractive candidate for further investigation into potential therapeutic applications.

The synthesis of 2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide presents both challenges and opportunities for synthetic chemists. The indole ring requires careful functionalization to achieve the desired substitution pattern, while the acetoacetamide group must be introduced without compromising overall molecular integrity. Advances in synthetic methodologies have made it possible to construct complex molecules like this one with greater precision and efficiency. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been instrumental in developing synthetic routes that are both scalable and reproducible.

The role of computational modeling in drug discovery cannot be overstated. Molecular docking studies have been particularly useful in understanding how 2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide interacts with biological targets at the molecular level. These studies provide insights into binding affinities, enzyme kinetics, and potential side effects before experimental validation is necessary. By integrating computational approaches with traditional wet chemistry methods, researchers can accelerate the drug development pipeline significantly.

The future directions for research on 2-(2-methyl-1H-indol-3-yl)-2-oxy acetamide are promising and multifaceted. One area of focus is exploring its potential as an intermediate in the synthesis of more complex molecules with enhanced biological activity. Additionally, investigating its pharmacokinetic properties will be essential for determining its suitability for clinical translation. Collaborative efforts between academic researchers and industry scientists will be crucial in translating laboratory findings into tangible therapeutic benefits for patients worldwide.

In conclusion, 2-(2-methyl -1H-indol -3 -yl) - 22 oxo acetamide, with its CAS number 1080 - 83 -7 strong>, represents an important compound in pharmaceutical chemistry . Its unique structural features , combined with recent advances i n research methodologies , make it a valuable scaffold f or further exploration . As our understanding o f molecular interactions continues t o evolve , compounds l ike thi s one will play an increasingly significant role i n developing new treatments f or various diseases . The ongoing research i n this area holds great promise f or both scientific discovery an d medical innovation . p>